Cas no 28466-08-2 (1H-Pyrazol-4-amine,1-(4-methyl-2-thiazolyl)-)
28466-08-2 structure
Product Name:1H-Pyrazol-4-amine,1-(4-methyl-2-thiazolyl)-
CAS No:28466-08-2
MF:C7H8N4S
MW:180.230218887329
CID:259468
PubChem ID:206686
Update Time:2025-04-19
1H-Pyrazol-4-amine,1-(4-methyl-2-thiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-4-amine,1-(4-methyl-2-thiazolyl)-
- 1-(4-methyl-1,3-thiazol-2-yl)pyrazol-4-amine
- 28466-08-2
- 4-Amino-1-(4-methyl-2-thiazolyl)pyrazole
- 2-(4-Aminopyrazol-1-yl)-4-methylthiazole
- DTXSID60182674
- AKOS010421821
- Thiazole, 2-(4-aminopyrazol-1-yl)-4-methyl-
- BRN 0515967
- Pyrazole, 4-amino-1-(4-methyl-2-thiazolyl)-
-
- Inchi: 1S/C7H8N4S/c1-5-4-12-7(10-5)11-3-6(8)2-9-11/h2-4H,8H2,1H3
- InChI Key: ZRYYXEKRSAKUOO-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1N1C=C(C=N1)N
Computed Properties
- Exact Mass: 180.04714
- Monoisotopic Mass: 180.046967
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85
- XLogP3: 1
Experimental Properties
- Density: 1.51
- Boiling Point: 406.9°Cat760mmHg
- Flash Point: 199.9°C
- Refractive Index: 1.768
- PSA: 56.73
1H-Pyrazol-4-amine,1-(4-methyl-2-thiazolyl)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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